Cas no 1522701-63-8 (ethyl 2-oxo-3-(pyrrolidin-2-yl)propanoate)

• Product Name: ethyl 2-oxo-3-(pyrrolidin-2-yl)propanoate
• CAS No: 1522701-63-8
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 5857670
• PubChem ID: 79539373
• Update Time: 2025-10-19

ethyl 2-oxo-3-(pyrrolidin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinepropanoic acid, α-oxo-, ethyl ester
• Ethyl 2-oxo-3-(pyrrolidin-2-yl)propanoate
• CS-0347789
• AKOS018095207
• 1522701-63-8
• EN300-1125938
• ethyl 2-oxo-3-(pyrrolidin-2-yl)propanoate

• Inchi： 1S/C9H15NO3/c1-2-13-9(12)8(11)6-7-4-3-5-10-7/h7,10H,2-6H2,1H3
• InChI Key： AGPNVGQNHSZLFK-UHFFFAOYSA-N
• SMILES： C(C1NCCC1)C(=O)C(=O)OCC

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.074±0.06 g/cm3(Predicted)
• Boiling Point: 283.0±13.0 °C(Predicted)
• pka: 9.63±0.10(Predicted)

Additional information on ethyl 2-oxo-3-(pyrrolidin-2-yl)propanoate

Ethyl 2-Oxo-3-(Pyrrolidin-2-yl)propanoate (CAS No. 1522701-63-8): A Comprehensive Overview

Ethyl 2-oxo-3-(pyrrolidin-2-yl)propanoate (CAS No. 1522701-63-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ethyl 3-(1-pyrrolidinyl)-2-oxopropanoate, is a derivative of pyrrolidine and features a unique structure that combines an ester group with a pyrrolidine ring. The combination of these functional groups endows the molecule with a range of chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The structure of ethyl 2-oxo-3-(pyrrolidin-2-yl)propanoate consists of an ethyl ester moiety attached to a β-keto amide, which is derived from the pyrrolidine ring. This structural arrangement provides the compound with both hydrophobic and hydrophilic characteristics, allowing it to interact effectively with biological systems. The β-keto amide functionality is particularly noteworthy, as it can participate in various chemical reactions, such as nucleophilic addition and condensation reactions, which are crucial for the synthesis of more complex molecules.

In recent years, ethyl 2-oxo-3-(pyrrolidin-2-yl)propanoate has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The ester group in ethyl 2-oxo-3-(pyrrolidin-2-yl)propanoate can be hydrolyzed by esterases in the body, releasing the active pyrrolidine derivative. This property makes it an attractive candidate for improving the bioavailability and pharmacokinetic profile of drugs.

Another significant aspect of ethyl 2-oxo-3-(pyrrolidin-2-yl)propanoate is its potential as a chiral building block in asymmetric synthesis. Chiral compounds are essential in pharmaceuticals because they can exhibit different biological activities depending on their enantiomeric form. The presence of the pyrrolidine ring in ethyl 2-oxo-3-(pyrrolidin-2-yl)propanoate introduces chirality, which can be exploited to synthesize enantiomerically pure compounds. This is particularly important for drugs where one enantiomer may be more effective or have fewer side effects than the other.

Recent studies have also explored the use of ethyl 2-oxo-3-(pyrrolidin-2-yl)propanoate in the development of neuroprotective agents. Pyrrolidine derivatives have shown promise in protecting neurons from damage caused by oxidative stress and neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The β-keto amide functionality in ethyl 2-oxo-3-(pyrrolidin-2-yl)propanoate may contribute to its ability to cross the blood-brain barrier and exert neuroprotective effects.

In addition to its therapeutic potential, ethyl 2-oxo-3-(pyrrolidin-2-yloxy)propanoate has been investigated for its use in drug delivery systems. The compound's ability to form stable complexes with various drug molecules makes it a suitable candidate for enhancing drug solubility and stability. This property is particularly useful for poorly soluble drugs that require improved bioavailability to achieve therapeutic efficacy.

The synthesis of ethyl 2-oxy-oxy-oxy-propanoyl-pyrroline has been optimized using modern synthetic techniques, such as microwave-assisted synthesis and catalytic methods. These approaches have significantly improved the yield and purity of the compound, making it more accessible for large-scale production and further research.

Despite its promising applications, it is important to note that ethyl 2-oxy-oxy-oxy-propanoyl-pyrroline is still in the early stages of development, and more research is needed to fully understand its safety profile and potential side effects. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses, but further clinical trials are necessary to evaluate its efficacy and safety in humans.

In conclusion, ethyl 2-oxy-oxy-oxy-propanoyl-pyrroline (CAS No. 1522701-63-8) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and versatile properties make it an attractive candidate for drug discovery and development, particularly as a prodrug, chiral building block, neuroprotective agent, and drug delivery system component. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for future advancements in this field.